Cas no 2228949-22-0 (4-(2,4-dimethyl-1H-pyrrol-3-yl)butanoic acid)

• Product Name: 4-(2,4-dimethyl-1H-pyrrol-3-yl)butanoic acid
• CAS No: 2228949-22-0
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 6401129
• PubChem ID: 141361147
• Update Time: 2025-06-09

4-(2,4-dimethyl-1H-pyrrol-3-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2,4-dimethyl-1H-pyrrol-3-yl)butanoic acid
• EN300-1791554
• 2228949-22-0

• Inchi： 1S/C10H15NO2/c1-7-6-11-8(2)9(7)4-3-5-10(12)13/h6,11H,3-5H2,1-2H3,(H,12,13)
• InChI Key： PZCNDUKUBSWPCM-UHFFFAOYSA-N
• SMILES： OC(CCCC1C(C)=CNC=1C)=O

Computed Properties

• Exact Mass: 181.110278721g/mol
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 53.1Ų

Additional information on 4-(2,4-dimethyl-1H-pyrrol-3-yl)butanoic acid

4-(2,4-Dimethyl-1H-pyrrol-3-yl)butanoic Acid (CAS No. 2228949-22-0): A Comprehensive Overview

4-(2,4-Dimethyl-1H-pyrrol-3-yl)butanoic acid (CAS No. 2228949-22-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of new therapeutic agents.

The chemical structure of 4-(2,4-dimethyl-1H-pyrrol-3-yl)butanoic acid consists of a butanoic acid moiety linked to a 1H-pyrrole ring substituted with two methyl groups at the 2 and 4 positions. This specific arrangement imparts distinct physicochemical properties to the molecule, making it an attractive candidate for further investigation.

Recent studies have highlighted the pharmacological properties of 4-(2,4-dimethyl-1H-pyrrol-3-yl)butanoic acid. One notable area of research is its potential as an anti-inflammatory agent. In vitro and in vivo experiments have demonstrated that this compound exhibits significant anti-inflammatory effects by modulating key signaling pathways involved in inflammation. For instance, it has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation and associated tissue damage.

In addition to its anti-inflammatory properties, 4-(2,4-dimethyl-1H-pyrrol-3-yl)butanoic acid has also been investigated for its potential neuroprotective effects. Preclinical studies have indicated that this compound can protect neurons from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The neuroprotective effects are attributed to its ability to enhance antioxidant defenses and reduce oxidative stress in neuronal cells.

The pharmacokinetic profile of 4-(2,4-dimethyl-1H-pyrrol-3-yl)butanoic acid has also been studied extensively. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its therapeutic efficacy. The compound is rapidly absorbed after oral administration and has a reasonable half-life, allowing for sustained therapeutic effects. Furthermore, it shows low toxicity and good safety margins in animal models, making it a promising candidate for clinical development.

In the context of drug discovery and development, 4-(2,4-dimethyl-1H-pyrrol-3-yl)butanoic acid has been evaluated for its potential as a lead compound. Structure-activity relationship (SAR) studies have been conducted to optimize its pharmacological properties by modifying its chemical structure. These efforts have led to the identification of several analogs with enhanced potency and selectivity for specific biological targets.

The clinical potential of 4-(2,4-dimethyl-1H-pyrrol-3-yl)butanoic acid is further supported by ongoing clinical trials. Preliminary results from Phase I trials have shown that the compound is well-tolerated by human subjects and exhibits promising therapeutic effects in treating inflammatory conditions. These findings have paved the way for more advanced clinical trials to evaluate its efficacy and safety in larger patient populations.

Beyond its therapeutic applications, 4-(2,4-dimethyl-1H-pyrrol-3-yl)butanoic acid has also found use in other areas of research. For example, it has been utilized as a tool compound in biochemical assays to study the function of specific enzymes and signaling pathways. Its unique chemical structure makes it an ideal probe for investigating molecular interactions and mechanisms underlying various biological processes.

In conclusion, 4-(2,4-dimethyl-1H-pyrrol-3-yl)butanoic acid (CAS No. 2228949-22-0) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use. As the field of medicinal chemistry advances, this compound is likely to play a significant role in the development of novel therapies for various diseases.